
Application of Dicyclohexylamine in Boiler Water
Treatment: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Dicyclohexylamine (DCHA) is a volatile organic compound utilized in boiler water treatment

programs as a corrosion inhibitor.[1] Its primary function is to neutralize acidic contaminants,

primarily carbonic acid, that form in the steam and condensate systems of boilers.[2] By

elevating the pH of the condensate, DCHA effectively mitigates the corrosion of steel

components within the boiler system.[3] It is often used in conjunction with other neutralizing

amines, such as morpholine, to provide comprehensive protection across the entire steam and

condensate network.[4] This document provides detailed application notes and experimental

protocols for the evaluation of Dicyclohexylamine's efficacy in boiler water treatment.

Mechanism of Action
The primary cause of corrosion in the condensate return lines of a boiler system is the

formation of carbonic acid (H₂CO₃). This acid is a result of the thermal decomposition of

bicarbonate and carbonate alkalinity in the boiler feedwater, which releases carbon dioxide

(CO₂) into the steam.[2] As the steam condenses, the CO₂ dissolves in the water to form

carbonic acid, leading to a decrease in pH and an increase in the corrosion rate of the steel

piping.
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Dicyclohexylamine is a volatile amine, which means it evaporates with the steam and is

carried throughout the steam distribution system.[3] As the steam condenses, DCHA dissolves

in the condensate and, being a base, neutralizes the carbonic acid according to the following

reaction:

2(C₆H₁₁)₂NH + H₂CO₃ → [(C₆H₁₁)₂NH₂]₂CO₃

This reaction raises the pH of the condensate, typically to a target range of 8.5-9.5, thereby

creating a less corrosive environment for the metal surfaces.[3]

In addition to its neutralizing capacity, DCHA can also contribute to the formation of a protective

film on the metal surfaces, further inhibiting corrosion.[5] This dual-action mechanism makes it

an effective corrosion inhibitor in boiler systems.

Quantitative Data Presentation
The following table summarizes the performance characteristics of Dicyclohexylamine in

comparison to other commonly used neutralizing amines. The data has been compiled from

various sources and is intended for comparative purposes. Actual performance may vary

depending on the specific operating conditions of the boiler system.

Parameter
Dicyclohexylamine
(DCHA)

Morpholine
Diethylaminoethan
ol (DEAE)

Distribution Ratio

(Steam/Liquid)
4.0[3] 0.4[3] 1.7 - 2.4[6]

**Neutralizing

Capacity (grams of

amine per gram of

CO₂) **

2.3[4] 2.0[4] 2.6[4]

Basicity (pKb at 25°C) 3.3 5.6 4.0

Recommended

Condensate pH
8.5 - 9.5[3] 8.5 - 9.5[3] 8.5 - 9.5[3]
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The following protocols are designed to evaluate the effectiveness of Dicyclohexylamine as a

corrosion inhibitor in a simulated boiler water environment. These protocols are based on

established ASTM standards and common industry practices.[7][8][9]

Corrosion Rate Determination by Weight Loss Method
(Adapted from ASTM G31)
Objective: To determine the corrosion rate of carbon steel in a simulated boiler condensate

environment with and without the addition of Dicyclohexylamine.

Materials:

Carbon steel coupons (e.g., AISI 1010) of known dimensions and surface area.

Simulated condensate solution (deionized water saturated with CO₂ to a target pH of 5.5-

6.0).

Dicyclohexylamine solutions of varying concentrations (e.g., 50, 100, 200 ppm).

Glass beakers or flasks.

Water bath or incubator for temperature control.

Analytical balance.

Desiccator.

Inhibited acid solution for cleaning (e.g., hydrochloric acid with an appropriate inhibitor).

Procedure:

Coupon Preparation:

Clean carbon steel coupons with a suitable solvent to remove any grease or oil.

Pickle the coupons in an inhibited acid solution to remove any existing oxide layer.

Rinse thoroughly with deionized water and then with acetone.
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Dry the coupons in a desiccator and weigh them accurately to four decimal places.

Test Solution Preparation:

Prepare the simulated condensate solution by bubbling CO₂ through deionized water until

the desired pH is reached.

Prepare test solutions by adding the desired concentrations of Dicyclohexylamine to the

simulated condensate.

Prepare a control solution without any DCHA.

Immersion Test:

Completely immerse three replicate coupons in each test solution and the control solution.

Maintain the test solutions at a constant temperature representative of condensate

systems (e.g., 60-80°C) for a specified duration (e.g., 24, 48, or 72 hours).

Coupon Cleaning and Re-weighing:

After the immersion period, remove the coupons from the solutions.

Clean the coupons to remove corrosion products according to ASTM G1 procedures (e.g.,

using an inhibited acid solution).

Rinse, dry, and re-weigh the coupons accurately.

Corrosion Rate Calculation:

Calculate the corrosion rate (CR) in mils per year (mpy) using the following formula: CR

(mpy) = (K × W) / (A × T × D) Where:

K = constant (3.45 × 10⁶ for mpy)

W = mass loss in grams

A = surface area of the coupon in cm²
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T = exposure time in hours

D = density of the metal in g/cm³ (e.g., 7.87 g/cm³ for carbon steel)

Inhibition Efficiency Calculation:

Calculate the inhibition efficiency (IE%) of Dicyclohexylamine using the following formula:

IE% = [(CR_control - CR_inhibitor) / CR_control] × 100 Where:

CR_control = corrosion rate in the control solution

CR_inhibitor = corrosion rate in the DCHA solution

Electrochemical Corrosion Measurement (Adapted from
ASTM G5)
Objective: To evaluate the effect of Dicyclohexylamine on the electrochemical corrosion

behavior of carbon steel using potentiodynamic polarization techniques.

Materials:

Potentiostat/Galvanostat.

Three-electrode electrochemical cell (working electrode: carbon steel; reference electrode:

Saturated Calomel Electrode (SCE) or Ag/AgCl; counter electrode: platinum or graphite).

Simulated condensate solution.

Dicyclohexylamine solutions of varying concentrations.

Procedure:

Electrode Preparation:

Prepare the carbon steel working electrode by embedding it in an insulating resin, leaving

a known surface area exposed.
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Polish the exposed surface to a mirror finish using successively finer grades of abrasive

paper.

Degrease with a suitable solvent and rinse with deionized water.

Electrochemical Measurement:

Assemble the electrochemical cell with the prepared electrodes and the test solution

(simulated condensate with and without DCHA).

Allow the system to stabilize for a period (e.g., 30-60 minutes) to reach a steady open

circuit potential (OCP).

Perform a potentiodynamic polarization scan by sweeping the potential from a cathodic

value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a

slow scan rate (e.g., 0.167 mV/s).

Data Analysis:

Plot the resulting polarization curve (log current density vs. potential).

Determine the corrosion potential (E_corr) and corrosion current density (i_corr) by Tafel

extrapolation of the linear portions of the anodic and cathodic curves.

Calculate the corrosion rate from the i_corr value using Faraday's law.

Calculate the inhibition efficiency (IE%) using the following formula: IE% = [(i_corr_control

- i_corr_inhibitor) / i_corr_control] × 100 Where:

i_corr_control = corrosion current density in the control solution

i_corr_inhibitor = corrosion current density in the DCHA solution
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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